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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B1673462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core chemical and biotechnological
pathways for synthesizing glycolic acid (HOCH2COOH), the simplest a-hydroxy acid. Valued
for its versatile applications—ranging from advanced skincare formulations to the production of
biodegradable polymers like polyglycolic acid (PGA)—understanding its synthesis is critical
for innovation in the chemical and pharmaceutical industries. This document details established
industrial processes and emerging bio-based routes, presenting quantitative data, detailed
experimental protocols, and process-flow visualizations to facilitate research and development.

Chapter 1: Chemical Synthesis Pathways

Traditional manufacturing of glycolic acid relies on chemical processes that leverage readily
available feedstocks. These methods are well-established and optimized for large-scale
production, though they often involve harsh reaction conditions and environmental
considerations.

Carbonylation of Formaldehyde

The catalyzed reaction of formaldehyde with carbon monoxide and water, known as
carbonylation, is the predominant and most cost-effective industrial method for glycolic acid
production.[1][2] This process was first disclosed by DuPont and involves reacting the
feedstocks in the presence of a strong acid catalyst at high temperatures and pressures.[3]
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The overall reaction is as follows: CH20 + CO + H20 - HOCH2COOH

This method's primary advantage is its low cost.[1] However, it requires high pressures (30-90
MPa) and temperatures (130-200°C), posing significant engineering challenges.[4] The use of
corrosive homogeneous acid catalysts like sulfuric acid also complicates product purification.

Quantitative Data: Formaldehyde Carbonylation

Parameter Value Catalyst Reference
Temperature 130 - 200°C H2S04, HCI, H3POa4

Pressure 30 - 90 MPa H2S04, HCI, H3POa4

Yield ~90% (at 90 MPa) Acid Catalyst

Selectivity High Acid Catalyst

Experimental Protocol: Acid-Catalyzed Formaldehyde Carbonylation

o Apparatus: A high-pressure autoclave reactor equipped with a heating mantle, stirrer, gas
inlet, and pressure gauge.

» Materials: Formaldehyde (or its aqueous solution, formalin), water, carbon monoxide, and a
strong acid catalyst (e.g., sulfuric acid).

e Procedure:

o Charge the autoclave with an aqueous solution of formaldehyde (e.g., technical formalin)
and the acid catalyst.

o Seal the reactor and purge it with an inert gas before introducing carbon monoxide.

o Pressurize the reactor with carbon monoxide to the target pressure (e.g., 30-90 MPa).

o Heat the reactor to the desired temperature (e.g., 200°C) while stirring continuously.

o Maintain the reaction conditions for several hours until the reaction is complete, monitoring
pressure to track CO consumption.
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o Cool the reactor to room temperature and carefully vent the excess carbon monoxide.

o The resulting liquid product, a mixture of glycolic acid, water, and catalyst, is collected for
purification, which may involve neutralization or ion exchange to remove the acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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